Cas no 1183827-04-4 (1-(propan-2-yl)-1H-1,2,4-triazol-3-amine)
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine
- 1H-1,2,4-Triazol-3-amine, 1-(1-methylethyl)-
-
- MDL: MFCD12766719
- Inchi: 1S/C5H10N4/c1-4(2)9-3-7-5(6)8-9/h3-4H,1-2H3,(H2,6,8)
- InChI Key: MYXSAVAFEFCDKG-UHFFFAOYSA-N
- SMILES: N1(C(C)C)C=NC(N)=N1
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM431521-250mg |
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine |
1183827-04-4 | 95%+ | 250mg |
$379 | 2023-02-03 | |
| Chemenu | CM431521-500mg |
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine |
1183827-04-4 | 95%+ | 500mg |
$680 | 2023-02-03 | |
| Chemenu | CM431521-1g |
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine |
1183827-04-4 | 95%+ | 1g |
$865 | 2023-02-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00866314-1g |
1-(Propan-2-yl)-1H-1,2,4-triazol-3-amine |
1183827-04-4 | 95% | 1g |
¥5818.0 | 2023-04-05 | |
| Enamine | EN300-263002-1g |
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine |
1183827-04-4 | 95% | 1g |
$728.0 | 2023-09-14 | |
| Enamine | EN300-263002-5g |
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine |
1183827-04-4 | 95% | 5g |
$2110.0 | 2023-09-14 | |
| Enamine | EN300-263002-10g |
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine |
1183827-04-4 | 95% | 10g |
$3131.0 | 2023-09-14 | |
| Enamine | EN300-263002-0.05g |
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine |
1183827-04-4 | 95% | 0.05g |
$168.0 | 2024-06-18 | |
| Enamine | EN300-263002-0.1g |
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine |
1183827-04-4 | 95% | 0.1g |
$252.0 | 2024-06-18 | |
| Enamine | EN300-263002-0.25g |
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine |
1183827-04-4 | 95% | 0.25g |
$361.0 | 2024-06-18 |
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine
Comprehensive Analysis of 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine (CAS No. 1183827-04-4): Properties, Applications, and Industry Insights
The chemical compound 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine (CAS No. 1183827-04-4) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This 1,2,4-triazole derivative is characterized by its unique molecular structure, which combines a propan-2-yl group with a triazol-3-amine core. Researchers and industry professionals are increasingly exploring its potential, particularly in the development of novel heterocyclic compounds and bioactive molecules.
One of the most searched questions related to this compound is: "What are the synthetic routes for 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine?" The synthesis typically involves the reaction of propan-2-yl hydrazine with cyanamide or its derivatives, followed by cyclization under controlled conditions. Recent advancements in green chemistry have also introduced catalytic methods to improve yield and reduce environmental impact, aligning with the global push for sustainable chemical production.
In the pharmaceutical sector, 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine serves as a key intermediate for antifungal agents and kinase inhibitors. Its triazole ring is known to enhance binding affinity to biological targets, making it a hotspot for drug discovery projects. A trending topic in this context is its potential role in addressing antimicrobial resistance (AMR), a critical challenge highlighted by the WHO. Researchers are investigating modified versions of this compound to combat resistant strains of pathogens.
Another frequently asked question is: "How does 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine compare to other triazole derivatives?" Comparative studies suggest that the propan-2-yl substituent improves lipid solubility, which can enhance bioavailability in drug formulations. This property is particularly valuable in CNS-targeting therapeutics, where blood-brain barrier penetration is crucial. Additionally, its stability under physiological conditions makes it a preferred choice for prodrug design.
The agrochemical industry has also adopted 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine as a building block for crop protection agents. Its mode of action often involves interference with fungal ergosterol biosynthesis, similar to commercial triazole fungicides. With the growing demand for high-efficiency pesticides and environmentally friendly formulations, this compound is being reevaluated for next-generation solutions. Recent patents highlight its incorporation into nanocarrier systems for targeted delivery, reducing off-target effects.
From a material science perspective, the 1,2,4-triazol-3-amine moiety contributes to the development of coordination polymers and metal-organic frameworks (MOFs). These materials show promise in gas storage, catalysis, and sensing applications. The compound's ability to form stable complexes with transition metals is a subject of ongoing research, especially in the context of renewable energy technologies like hydrogen storage.
Quality control and analytical methods for 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine frequently appear in technical discussions. Advanced techniques such as HPLC-MS and NMR spectroscopy are employed to ensure purity, particularly for pharmaceutical-grade material. The compound typically exhibits a melting point range of 145-148°C and shows good solubility in polar organic solvents like DMSO and methanol, which is often verified through solubility studies.
Regulatory aspects surrounding this compound are another hot topic. While 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine itself is not classified as hazardous under current REACH or EPA guidelines, its derivatives may require evaluation based on application. The scientific community emphasizes structure-activity relationship (SAR) studies to predict biological effects and ensure compliance with evolving chemical safety regulations.
Future research directions for 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine include exploration of its photophysical properties for optoelectronic applications and further optimization of its pharmacokinetic profile. With the rise of computational chemistry and AI-assisted drug design, virtual screening of its derivatives is accelerating discovery timelines. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to advanced materials engineering.
1183827-04-4 (1-(propan-2-yl)-1H-1,2,4-triazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)